Cas no 1006433-82-4 (3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1006433-82-4
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• MDL: MFCD04969611
• CID: 3059229
• PubChem ID: 19620632
• Update Time: 2025-05-24

3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Amino-3-trifluoromethyl-pyrazol-1-yl)-propionic acid
• 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• AKOS000309984
• STK349571
• CS-0266527
• 3-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
• 3-[4-amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• 1006433-82-4
• BBL039929
• 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• 3-(4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoic acid
• EN300-229452

• MDL： MFCD04969611
• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)6-4(11)3-13(12-6)2-1-5(14)15/h3H,1-2,11H2,(H,14,15)
• InChI Key： LXXZTLDDIFORMT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CCC(=O)O)N=1)N)(F)F

Computed Properties

• Exact Mass: 223.056861g/mol
• Monoisotopic Mass: 223.056861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.15g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid

3-4-Amino-3-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1006433-82-4, known as 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a trifluoromethyl substituent, and a pyrazole ring, all of which contribute to its exceptional chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of novel therapeutics targeting specific biological pathways.

The synthesis of 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production of this compound. The incorporation of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's stability and bioavailability, making it a promising candidate for pharmacological studies.

Recent advancements in computational chemistry have enabled scientists to better understand the molecular interactions of 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid with biological targets. For instance, molecular docking studies have revealed its potential as an inhibitor of key enzymes involved in metabolic disorders. Furthermore, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases, offering new avenues for therapeutic intervention.

In addition to its pharmacological applications, 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yli propanoic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its role as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs), where its stability and fluorescence properties are highly advantageous.

The environmental impact of 3-4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yli propanoic acid has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical applications.

In conclusion, CAS No. 1006433824 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research methodologies, continues to unlock new possibilities for its use in drug development, materials science, and beyond. As ongoing studies further elucidate its properties and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial innovation.